Cas no 61197-33-9 (1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-)
61197-33-9 structure
Product Name:1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-
CAS No:61197-33-9
MF:C3H5N5OS
MW:159.169697523117
CID:488826
PubChem ID:12458633
Update Time:2025-04-19
1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo-
- 2-(5-sulfanylidene-2H-tetrazol-1-yl)acetamide
- DTXSID50499081
- 1-(carbamoylmethyl)-1H-tetrazole-5-thiol
- 61197-33-9
- 1- carbamoylmethyltetrazole-5-thiol
- SCHEMBL8858306
- 1-carbamoylmethyltetrazole-5-thiol
- 5-Mercapto-1H-tetrazol-1-ylacetamide
- 1- (carbamoylmethyl)-1H-tetrazole-5-thiol
- 2-(5-Sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)acetamide
- RWVPFRSKYWPNIT-UHFFFAOYSA-N
- SCHEMBL7764233
- SCHEMBL22557003
-
- Inchi: 1S/C3H5N5OS/c4-2(9)1-8-3(10)5-6-7-8/h1H2,(H2,4,9)(H,5,7,10)
- InChI Key: RWVPFRSKYWPNIT-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1CC(N)=O
Computed Properties
- Exact Mass: 159.02165
- Monoisotopic Mass: 159.02148097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 83.08
1H-Tetrazole-1-acetamide, 2,5-dihydro-5-thioxo- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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